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Compound of Interest

Compound Name: CCT031374 hydrobromide

Cat. No.: B117414 Get Quote

CCT031374 Hydrobromide Technical Support
Center
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with

CCT031374 hydrobromide. The information is presented in a question-and-answer format to

directly address common issues encountered during experimentation, with a focus on solubility

challenges.

Frequently Asked Questions (FAQs)
Q1: What is CCT031374 hydrobromide and what is its mechanism of action?

A1: CCT031374 hydrobromide is a small molecule inhibitor of the Wnt/β-catenin signaling

pathway.[1] It functions by inhibiting TCF-dependent transcription.[2] Specifically, it has been

shown to block the stabilization of β-catenin induced by GSK-3 inhibitors (like BIO) and reduce

both nuclear and cytosolic levels of β-catenin. This ultimately leads to a decrease in the

transcription of Wnt target genes.[3] The primary mechanism of action is at the level of the β-

catenin/TCF complex.[2][4]

Q2: What are the physical and chemical properties of CCT031374 hydrobromide?
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A2: CCT031374 hydrobromide is typically an off-white to light yellow solid.[3] Its molecular

formula is C23H19N3O·HBr, and it has a molecular weight of 434.33 g/mol .[2]

Troubleshooting Guide: Solubility Issues
Q3: I am having trouble dissolving CCT031374 hydrobromide. What is the recommended

solvent?

A3: The most commonly recommended solvent for CCT031374 hydrobromide is dimethyl

sulfoxide (DMSO).[2][4] However, the reported solubility in DMSO varies across different

suppliers. For optimal dissolution, it is crucial to use newly opened, anhydrous DMSO, as

hygroscopic (water-absorbing) DMSO can significantly negatively impact solubility.[3] If you are

still experiencing issues, sonication or gentle heating can be used to aid dissolution.[3][5]

Q4: What is the maximum concentration of CCT031374 hydrobromide that can be achieved in

DMSO?

A4: The reported solubility of CCT031374 hydrobromide in DMSO varies, so it is advisable to

consult the certificate of analysis for your specific batch. The following table summarizes the

solubility data from various sources.

Solubility in DMSO
(mg/mL)

Solubility in DMSO (mM) Source

12.5 mg/mL 28.78 mM [3][6]

<21.72 mg/mL <50 mM [1]

55 mg/mL 126.63 mM [5][7]

Q5: My experiment requires a solvent other than pure DMSO for in vivo or cell-based assays.

What are some alternative formulations?

A5: For in vivo studies or cell-based assays where high concentrations of DMSO may be toxic,

several co-solvent formulations can be used. These typically involve creating a stock solution in

DMSO and then diluting it into an aqueous-based vehicle. It is recommended to add the

solvents sequentially and ensure the solution is clear before adding the next component.[5]
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Here are some reported formulations:

Formulation Components
Final Concentration of
CCT031374

Source

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 1.25 mg/mL (2.88 mM) [3][6]

10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 1.25 mg/mL (2.88 mM) [3][6]

10% DMSO, 90% Corn Oil ≥ 1.25 mg/mL (2.88 mM) [3][6]

Q6: I observed precipitation of CCT031374 hydrobromide when I diluted my DMSO stock

solution into an aqueous buffer for my experiment. How can I prevent this?

A6: Precipitation upon dilution of a DMSO stock into an aqueous buffer is a common issue for

hydrophobic compounds. Here are some troubleshooting steps:

Decrease the Final Concentration: The simplest solution is to lower the final concentration of

the compound in your assay.

Use a Co-solvent Formulation: As described in Q5, using co-solvents like PEG300, Tween-

80, or cyclodextrins (SBE-β-CD) can help maintain solubility in aqueous solutions.[3][6]

Optimize the Dilution Method: Instead of adding the DMSO stock directly to the full volume of

aqueous buffer, try adding the buffer to the DMSO stock solution slowly while vortexing.

Consider a Different Vehicle: Depending on your experimental model, a vehicle containing a

small percentage of serum or albumin may help to keep the compound in solution.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Weigh the Compound: Accurately weigh out the desired amount of CCT031374
hydrobromide powder. For example, to prepare 1 mL of a 10 mM stock solution, you would

need 4.34 mg (434.33 g/mol * 0.010 mol/L * 0.001 L = 0.00434 g).
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Add DMSO: Add the appropriate volume of anhydrous DMSO. For the example above, add 1

mL of DMSO.

Dissolve: Vortex the solution thoroughly. If the compound does not fully dissolve, sonicate

the vial in a water bath for 5-10 minutes or gently warm the solution.

Storage: Store the stock solution at -20°C for short-term storage (up to 1 month) or at -80°C

for long-term storage (up to 6 months).[3] It is recommended to aliquot the stock solution to

avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of an In Vivo Formulation (using PEG300 and Tween-80)

This protocol is adapted from a formulation reported to achieve a concentration of at least 1.25

mg/mL.[3][6]

Prepare a DMSO Stock: Prepare a concentrated stock solution of CCT031374
hydrobromide in DMSO (e.g., 12.5 mg/mL).

Add PEG300: In a sterile tube, add 400 µL of PEG300 for every 1 mL of final formulation.

Add DMSO Stock: Add 100 µL of the 12.5 mg/mL DMSO stock to the PEG300 and mix

thoroughly.

Add Tween-80: Add 50 µL of Tween-80 and mix until the solution is clear.

Add Saline: Add 450 µL of sterile saline to bring the final volume to 1 mL. Mix thoroughly.

Use Immediately: It is recommended to prepare this formulation fresh for each experiment.
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Caption: Mechanism of Wnt/β-catenin pathway inhibition by CCT031374.
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Caption: Troubleshooting workflow for CCT031374 hydrobromide solubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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